Cas no 1261949-08-9 (3-Hydroxy-5-(thiophen-2-yl)benzonitrile)

3-Hydroxy-5-(thiophen-2-yl)benzonitrile is a versatile heterocyclic compound featuring both a hydroxyl group and a nitrile functionality on a benzene ring, coupled with a thiophene moiety. This structure imparts unique electronic and steric properties, making it valuable as an intermediate in pharmaceutical and materials chemistry. The hydroxyl group enhances solubility and reactivity for further functionalization, while the nitrile group offers a handle for diverse transformations. The thiophene ring contributes to π-conjugation, useful in optoelectronic applications. Its well-defined molecular architecture ensures consistency in synthetic routes, supporting its use in high-precision research and development. Suitable for controlled reactions, it is often employed in ligand design and polymer synthesis.

3-Hydroxy-5-(thiophen-2-yl)benzonitrile structure

1261949-08-9 structure

Product Name:3-Hydroxy-5-(thiophen-2-yl)benzonitrile

CAS No:1261949-08-9

MF:C₁₁H₇NOS

MW:201.244381189346

MDL:MFCD18314135

CID:2765429

PubChem ID:53219812

Update Time:2025-10-29

3-Hydroxy-5-(thiophen-2-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

- 3-Hydroxy-5-(thiophen-2-yl)benzonitrile
- MFCD18314135
- DTXSID20684604
- 3-Cyano-5-(thiophen-2-yl)phenol, 95%
- 3-CYANO-5-(THIOPHEN-2-YL)PHENOL
- 1261949-08-9
- MDL： MFCD18314135
- Inchi： 1S/C11H7NOS/c12-7-8-4-9(6-10(13)5-8)11-2-1-3-14-11/h1-6,13H
- InChI Key： IOIOKJOOIVLWOC-UHFFFAOYSA-N
- SMILES： S1C=CC=C1C1C=C(C#N)C=C(C=1)O

Computed Properties

Exact Mass: 201.02483502Da
Monoisotopic Mass: 201.02483502Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 247
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 72.3Å²

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB320174-5 g	3-Cyano-5-(thiophen-2-yl)phenol, 95%; .	1261949-08-9	95%	5g	€1159.00	2023-04-26
abcr	AB320174-5g	3-Cyano-5-(thiophen-2-yl)phenol, 95%; .	1261949-08-9	95%	5g	€1159.00	2025-03-19